Cas no 66022-00-2 (phenol, 2-(1-propynyl)- (9ci))

• Product Name: phenol, 2-(1-propynyl)- (9ci)
• CAS No: 66022-00-2
• MF: C₉H₈O
• MW: 132.159222602844
• CID: 962989
• PubChem ID: 11051694
• Update Time: 2025-04-19

phenol, 2-(1-propynyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• phenol, 2-(1-propynyl)- (9ci)
• 2-prop-1-ynylphenol
• DB-288419
• Phenol, 2-(1-propynyl)-
• 66022-00-2
• SCHEMBL2045121
• isopropynyl phenol
• DTXSID00453310

• Inchi： 1S/C9H8O/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7,10H,1H3
• InChI Key： KWJZAMIWWNBPDW-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C#CC

Computed Properties

• Exact Mass: 132.05754
• Monoisotopic Mass: 132.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23